N-(4'-methoxybiphenyl-2-yl)-1-(1,2,4-oxadiazol-3-ylmethyl)piperidine-3-carboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)phenyl]-1-(1,2,4-oxadiazol-3-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H24N4O3/c1-28-18-10-8-16(9-11-18)19-6-2-3-7-20(19)24-22(27)17-5-4-12-26(13-17)14-21-23-15-29-25-21/h2-3,6-11,15,17H,4-5,12-14H2,1H3,(H,24,27)
• InChI Key: KVXYNSRKGNUQHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=CC=C2NC(=O)C3CCCN(C3)CC4=NOC=N4
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves nucleophilic displacement reactions and condensation processes. For instance, the synthesis of radiolabeled compounds like N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide demonstrates the feasibility of nucleophilic displacement of bromide in the 4-bromopyrazole ring with [18F]fluoride, highlighting a general approach that could be relevant to the synthesis of the target compound (Katoch-Rouse & Horti, 2003).

Molecular Structure Analysis

Crystal structure studies and computational analysis, such as density functional theory (DFT) calculations, play a crucial role in understanding the molecular structure. For compounds with similar structural frameworks, single crystal X-ray diffraction studies confirm the structure, while Hirshfeld surface analysis and DFT calculations provide insights into the reactive sites for electrophilic and nucleophilic nature of the molecules (Kumara et al., 2017).

Chemical Reactions and Properties

Compounds within this class may undergo various chemical reactions, including nucleophilic substitutions and condensation reactions. The specific chemical reactions and properties are closely related to the functional groups present in the molecule, such as the oxadiazole ring and methoxybiphenyl moiety.

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, can be influenced by the specific substituents and molecular geometry. Analyzing similar compounds through X-ray diffraction and spectroscopic methods provides valuable information on the crystalline structure and physical characteristics (Sanjeevarayappa et al., 2015).

Chemical Properties Analysis

The chemical properties, such as reactivity with different reagents, stability under various conditions, and interaction with biological targets, are crucial. These properties are determined by the compound's molecular framework and functional groups. For example, antiproliferative activities and interactions with tubulin have been observed in compounds with similar oxadiazole and piperidine structures, suggesting a potential mechanism of action that could be explored for the target compound (Krasavin et al., 2014).